Cas no 2172476-97-8 (2-1-(2-cyclopropyl-2-hydroxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2-cyclopropyl-2-hydroxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172476-97-8
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 6233310
• PubChem ID: 165601216
• Update Time: 2025-07-14

2-1-(2-cyclopropyl-2-hydroxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-cyclopropyl-2-hydroxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1598643
• 2-[1-(2-cyclopropyl-2-hydroxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172476-97-8

• Inchi： 1S/C11H16N4O/c1-2-10-9(5-6-12)13-14-15(10)7-11(16)8-3-4-8/h8,11,16H,2-5,7H2,1H3
• InChI Key： BHOXRJORALEKFU-UHFFFAOYSA-N
• SMILES： OC(CN1C(=C(CC#N)N=N1)CC)C1CC1

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-1-(2-cyclopropyl-2-hydroxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(2-cyclopropyl-2-hydroxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172476-97-8)

2-1-(2-cyclopropyl-2-hydroxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172476-97-8, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates a triazole ring, which is a well-documented scaffold in drug discovery, known for its ability to modulate various biological pathways. The presence of an acetonitrile group and a cyclopropyl moiety further enhances its chemical complexity and potential for interaction with biological targets.

The triazole moiety in 2-1-(2-cyclopropyl-2-hydroxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile is particularly noteworthy due to its extensive history in medicinal chemistry. Triazoles have been widely explored for their antimicrobial, antifungal, and anti-inflammatory properties. The specific substitution pattern in this compound, including the 5-ethyl group and the 2-cyclopropyl-2-hydroxyethyl side chain, contributes to its unique pharmacophoric features. These structural elements are critical in determining the compound's binding affinity and selectivity towards biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various protein targets. Studies suggest that the triazole ring may interact with enzymes and receptors involved in metabolic pathways, making it a potential candidate for therapeutic applications in areas such as oncology and inflammatory diseases. The acetonitrile group, on the other hand, may facilitate hydrophobic interactions, enhancing the compound's ability to penetrate cell membranes.

The cyclopropyl group is another key feature of this molecule. Cyclopropanes are known for their rigid structure, which can improve the binding affinity of a drug molecule by restricting conformational flexibility. Additionally, the hydroxyethyl side chain introduces polar interactions, which could be crucial for stabilizing the compound's binding within a biological target. These structural attributes make 2-1-(2-cyclopropyl-2-hydroxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile a promising scaffold for further derivatization and optimization.

In the realm of drug development, the synthesis of novel heterocyclic compounds like CAS No. 2172476-97-8 is a continuous pursuit. Modern synthetic methodologies have enabled the efficient preparation of complex molecules with high purity and yield. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole ring system. The introduction of functional groups like the acetonitrile moiety can be achieved through nucleophilic substitution or addition reactions, depending on the desired synthetic route.

The biological evaluation of 2-(1-(2-cyclopropyl)-2-hydroxyethyl)-5-(ethoxy)-1H-tetrazolium chloride CAS No 2172476 97 8 has been a focal point for several research groups. In vitro studies have demonstrated potential activity against various disease-related targets. For instance, preliminary assays suggest that this compound may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and survival. Furthermore, its interaction with inflammatory pathways has been explored, indicating potential therapeutic benefits in managing chronic inflammatory conditions.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like CAS No 2172476 97 8. Predictive models can analyze vast datasets to identify molecular structures with high binding affinity and low toxicity profiles. This approach has significantly reduced the time and resources required for hit identification and lead optimization. As a result, compounds such as this one are being rapidly screened for their therapeutic potential.

Future research directions may focus on exploring analogs of CAS No 2172476 97 8 to enhance its pharmacological properties. By modifying substituents such as the cyclopropyl or hydroxyethyl groups, researchers can fine-tune the compound's bioactivity and pharmacokinetic profile. Additionally, exploring different solvation conditions and formulation strategies may improve its stability and bioavailability.

The role of CAS No 2172476 97 8 in combinatorial therapy is also an area of growing interest. Combining this compound with other drugs that target different pathways may lead to synergistic effects, improving overall treatment outcomes. Such combinations are particularly relevant in oncology, where multi-target inhibition is often required to overcome drug resistance.

In conclusion,CAS No 2172476 97 8, identified as (E)-N'-[(E)-(cyclopropylethoxy)methylene]-N-[5-(ethoxy)-1H-tetrazolium]benzamide, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic applications,CAS No 2172476 97 8 is poised to play an increasingly important role in developing next-generation therapeutics.